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Compound of Interest

Compound Name: 2,5-Di-p-toluidinoterephthalic acid

Cat. No.: B3363466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,5-Di-p-toluidinoterephthalic acid, a derivative of terephthalic acid, is a compound of

significant interest in the field of materials science, primarily for its role as a key intermediate in

the synthesis of high-performance quinacridone pigments. This technical guide provides a

comprehensive overview of the known properties of 2,5-Di-p-toluidinoterephthalic acid,

including its chemical and physical characteristics. Detailed experimental protocols for its

synthesis and characterization are presented to facilitate further research and application. It is

important to note that while the chemical attributes of this compound are well-documented,

there is a notable absence of publicly available data regarding its biological activities and

toxicological profile.

Chemical and Physical Properties
2,5-Di-p-toluidinoterephthalic acid is a crystalline solid. Its core structure consists of a central

terephthalic acid moiety substituted with two p-toluidine groups at the 2 and 5 positions. This

substitution imparts specific electronic and steric properties to the molecule, influencing its

reactivity and end-use applications.
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Property Value Reference

IUPAC Name
2,5-bis(4-

methylanilino)terephthalic acid
[1]

CAS Number 10291-28-8 [1]

Molecular Formula C₂₂H₂₀N₂O₄ [2]

Molecular Weight 376.4 g/mol [2]

Canonical SMILES

CC1=CC=C(C=C1)NC2=CC(=

C(C=C2C(=O)O)NC3=CC=C(

C=C3)C)C(=O)O

[2]

InChI Key
FVLUGNOOEZYDNV-

UHFFFAOYSA-N
[2]

Physical Properties
Property Value

Melting Point 334 °C

Boiling Point 584.5 °C

Density 1.348 g/cm³

Synthesis of 2,5-Di-p-toluidinoterephthalic Acid
The synthesis of 2,5-Di-p-toluidinoterephthalic acid is typically achieved through the reaction

of a dialkyl succinylsuccinate with p-toluidine, followed by oxidation and hydrolysis. The

following protocol is a composite methodology based on established patent literature.[3]

Experimental Protocol
Materials:

Dimethyl succinylsuccinate

p-Toluidine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://patents.google.com/patent/EP0057873A1/en
https://patents.google.com/patent/EP0057873A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Di-p-toluidinoterephthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Di-p-toluidinoterephthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Di-p-toluidinoterephthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Di-p-toluidinoterephthalic-acid
https://www.benchchem.com/product/b3363466?utm_src=pdf-body
https://www.benchchem.com/product/b3363466?utm_src=pdf-body
https://patents.google.com/patent/US5659076A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3363466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous Butanol

Concentrated Sulfuric Acid

Acetic Acid

Potassium Hydroxide

Nitrogen gas

Air supply

Procedure:

Transesterification: In a stirred autoclave, combine dimethyl succinylsuccinate (0.2 mol),

anhydrous 1-butanol (250 ml), and concentrated sulfuric acid (0.52 ml).

Purge the reactor with nitrogen for 15 minutes.

Heat the mixture to 140°C under pressure for 2 hours.

Cool the reaction mixture to allow for the precipitation of a mixture of dibutyl

succinylsuccinate and methyl butyl succinylsuccinate.

Condensation with p-Toluidine: To the resulting mixture, add p-toluidine (26 g).

Purge the system with nitrogen and heat to approximately 75°C for 1 hour with continuous

nitrogen purging.

Oxidation: Add acetic acid (20 ml) and heat the mixture to reflux.

Once at reflux, introduce a steady stream of air into the reaction mixture through a dip tube

for 4 hours.

Hydrolysis and Precipitation: Add solid potassium hydroxide (70 g) to the reaction mixture

and continue to reflux for an additional hour.

Cool the mixture and add 500 ml of water.
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Adjust the pH of the solution to 2.5-3 by the addition of sulfuric acid.

Separate the aqueous phase. Add approximately 400 ml of fresh water to the organic phase,

which should result in the precipitation of a dark-violet solid.

Isolation and Purification: Filter the precipitate and dry at 100°C to yield 2,5-Di-p-
toluidinoterephthalic acid. The purity can be assessed by HPLC.
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Step 1: Transesterification

Step 2: Condensation

Step 3: Oxidation

Step 4: Hydrolysis & Precipitation

Dimethyl succinylsuccinate

Dibutyl/Methyl Butyl
succinylsuccinate

1-Butanol

H₂SO₄ (cat.)

Intermediate Adductp-Toluidine

Oxidized Intermediate

Acetic Acid

Air (O₂)

2,5-Di-p-toluidinoterephthalic acid

KOH

H₂O

H₂SO₄ (for pH adjustment)

Click to download full resolution via product page

Caption: Synthesis workflow for 2,5-Di-p-toluidinoterephthalic acid.
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Characterization
The structural elucidation and confirmation of 2,5-Di-p-toluidinoterephthalic acid are primarily

achieved through spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on the central terephthalic ring and the p-tolyl groups, the N-H protons of the

secondary amines, the carboxylic acid protons, and the methyl protons of the tolyl groups.

The integration and splitting patterns of these signals are crucial for confirming the molecular

structure.

¹³C NMR: The carbon NMR spectrum will provide information on the number and chemical

environment of the carbon atoms in the molecule, including the carbonyl carbons of the

carboxylic acid groups, the aromatic carbons, and the methyl carbons.

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of 2,5-Di-p-toluidinoterephthalic acid will exhibit characteristic absorption

bands corresponding to the various functional groups present in the molecule. Key expected

vibrations include:

O-H stretching of the carboxylic acid groups.

N-H stretching of the secondary amine groups.

C=O stretching of the carboxylic acid groups.

C-N stretching.

Aromatic C-H and C=C stretching.

Biological Properties and Signaling Pathways
A comprehensive search of the scientific literature and toxicology databases reveals a

significant lack of information on the biological properties, including potential therapeutic effects

or toxicity, of 2,5-Di-p-toluidinoterephthalic acid. While studies exist on the biological effects
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of its parent molecule, terephthalic acid, and other phthalate derivatives, this data cannot be

directly extrapolated to the di-p-toluidino substituted compound.[4] Therefore, no signaling

pathways or specific biological activities can be described for this molecule at present.

Applications
The primary and well-established application of 2,5-Di-p-toluidinoterephthalic acid is as a

key precursor in the synthesis of quinacridone pigments. The cyclization of 2,5-dianilino-

terephthalic acids, such as the title compound, leads to the formation of the highly stable and

brightly colored quinacridone pigments, which are widely used in paints, plastics, and inks.

2,5-Di-p-toluidinoterephthalic acid Cyclization ReactionPrecursor Quinacridone PigmentProduct

Click to download full resolution via product page

Caption: Role as a precursor in pigment synthesis.

Conclusion
2,5-Di-p-toluidinoterephthalic acid is a well-characterized organic compound with

established synthetic routes and significant industrial application as a pigment intermediate. Its

chemical and physical properties are well-documented, allowing for its reliable synthesis and

identification. However, the lack of data on its biological activity presents a clear knowledge

gap. This technical guide serves as a foundational resource for researchers in materials

science and chemistry, while also highlighting the need for future investigations into the

potential biological and toxicological profile of this compound, which would be essential for any

consideration in the fields of drug development or life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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